![molecular formula C9H16Cl2N4 B1383704 N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride CAS No. 2060024-38-4](/img/structure/B1383704.png)
N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride
Overview
Description
“N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride” is a chemical compound with the CAS Number: 2060024-38-4 . It has a molecular weight of 251.16 . The compound is typically stored at room temperature and is available in powder form .
Physical and Chemical Properties The IUPAC name for this compound is N,N-dimethyl-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3-amine dihydrochloride . The InChI code is 1S/C9H14N4.2ClH/c1-13(2)9-5-7-6-10-4-3-8(7)11-12-9;;/h5,10H,3-4,6H2,1-2H3;2*1H .
Scientific Research Applications
Synthesis and Biological Significance
N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride belongs to a class of heterocyclic compounds, specifically pyridazinones, which have been extensively studied for their synthesis methods and biological significance. Jakhmola et al. (2016) discussed that pyridazines exhibit a range of biological activities, especially related to the cardiovascular system, due to their unique structural properties. The synthesis of pyridazinones often involves starting materials like β-aroylpropionic acid derivatives reacting with different hydrazine derivatives, resulting in compounds with varied biological activities (Jakhmola et al., 2016).
Potential in Organic Synthesis and Drug Development
The importance of heterocyclic N-oxide derivatives, like the ones formed from pyridazine, has been underscored by Li et al. (2019). They highlighted the role of these compounds in organic synthesis and catalysis, mentioning their use in forming metal complexes, designing catalysts, and synthesizing drugs. Heterocyclic N-oxides show potential in medicinal applications due to their biological importance, including anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019).
Advanced Chemistry and Pharmaceutical Applications
The pyranopyrimidine core, related to the compound of interest, has been highlighted for its broad synthetic applications and bioavailability, making it a key precursor in the medicinal and pharmaceutical industries. Parmar et al. (2023) emphasized the use of hybrid catalysts in synthesizing pyranopyrimidine scaffolds, indicating the compound's applicability in developing lead molecules for pharmaceutical applications (Parmar et al., 2023).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
N,N-dimethyl-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4.2ClH/c1-13(2)9-5-7-6-10-4-3-8(7)11-12-9;;/h5,10H,3-4,6H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAKJNLLZVDWUEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NN=C2CCNCC2=C1.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2060024-38-4 | |
Record name | N,N-dimethyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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